![molecular formula C20H16FNO4S B2915645 2-Fluoro[1,1'-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate CAS No. 477857-46-8](/img/structure/B2915645.png)
2-Fluoro[1,1'-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate
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Description
2-Fluoro[1,1’-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate is a chemical compound with the molecular formula C₁₈H₁₃FO₄S . It consists of a biphenyl core with a fluorine atom attached at the 2-position and a sulfonate group at the 4-position of the phenyl ring. The acetylamino group is also present, contributing to its overall structure .
Scientific Research Applications
Fluorescence Studies for Zinc(II) Detection
Research on fluorophores, including analogs of "2-Fluoro[1,1'-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate," has demonstrated their importance in detecting zinc(II) ions, a crucial aspect for studying intracellular zinc concentrations. Kimber et al. (2001) explored the fluorescence characteristics of various fluorophores and their complexes with zinc(II), finding that certain analogs show substantial fluorescence enhancement upon binding with zinc(II), indicating their potential as sensitive fluorescent probes for zinc(II) detection in biological systems (Kimber, M., Mahadevan, I., Lincoln, S., Ward, A., & Betts, W. H., 2001).
COX-2 Inhibitors for Inflammatory Disorders
Hashimoto et al. (2002) synthesized a series of compounds, including those structurally related to "this compound," demonstrating their ability to selectively inhibit the cyclooxygenase-2 (COX-2) enzyme. This enzyme is a key target for developing anti-inflammatory drugs, indicating the potential of such compounds for treating inflammatory disorders (Hashimoto, H., Imamura, K., Haruta, J., & Wakitani, K., 2002).
Antimicrobial Activity
Badiger et al. (2013) investigated sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide, showing structural similarities to "this compound," for their antimicrobial properties. The study highlighted the potential of these compounds as antimicrobial agents, providing a foundation for further research into their application in combating microbial infections (Badiger, N., Mulla, J., Khazi, I., & Khazi, I., 2013).
Liquid Crystal Synthesis
Kiryanov et al. (2001) explored the synthesis of 2-(1,1-difluoroalkyl) thiophenes and related 1,1-difluoroalkyl benzenes, which include the biphenylthienyl liquid crystalline materials. This research underlines the significance of fluorinated compounds, akin to "this compound," in the development of materials for liquid crystal displays, showcasing the material science application of these compounds (Kiryanov, A., Seed, A., & Sampson, P., 2001).
properties
IUPAC Name |
(3-fluoro-4-phenylphenyl) 4-acetamidobenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO4S/c1-14(23)22-16-7-10-18(11-8-16)27(24,25)26-17-9-12-19(20(21)13-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHOTVGWUGRXGRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)C3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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